Cas no 590397-98-1 (2-(3,4-Dimethylphenyl)-1H-benzo[g]indole-3-carbaldehyde)
590397-98-1 structure
Product Name:2-(3,4-Dimethylphenyl)-1H-benzo[g]indole-3-carbaldehyde
CAS No:590397-98-1
MF:C21H17NO
MW:299.365785360336
CID:851660
Update Time:2023-08-02
2-(3,4-Dimethylphenyl)-1H-benzo[g]indole-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
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- 1H-Benz[g]indole-3-carboxaldehyde,2-(3,4-dimethylphenyl)-(9CI)
- 2-(3,4-dimethylphenyl)-1H-benzo[g]indole-3-carbaldehyde
- 2-(3,4-DIMETHYLPHENYL)-1H-BENZO[G]INDOLE-3-CARBOXALDEHYDE
- 2-(3,4-Dimethylphenyl)-1H-benzo[g]indole-3-carbaldehyde
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- Inchi: 1S/C21H17NO/c1-13-7-8-16(11-14(13)2)20-19(12-23)18-10-9-15-5-3-4-6-17(15)21(18)22-20/h3-12,22H,1-2H3
- InChI Key: MRECAYVWDUUAGT-UHFFFAOYSA-N
- SMILES: O=CC1=C(C2C=CC(C)=C(C)C=2)NC2C3C=CC=CC=3C=CC=21
Computed Properties
- Exact Mass: 299.131
- Monoisotopic Mass: 299.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 436
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.9
2-(3,4-Dimethylphenyl)-1H-benzo[g]indole-3-carbaldehyde Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
590397-98-1 (2-(3,4-Dimethylphenyl)-1H-benzo[g]indole-3-carbaldehyde) Related Products
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